Cas no 901762-40-1 (1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea)

1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-yl)methyl)urea is a synthetic organic compound featuring a urea backbone substituted with a 4-chlorophenyl group and a 2-hydroxynaphthalen-1-yl moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly due to the presence of both chlorophenyl and hydroxynaphthyl functional groups, which may influence biological activity. The hydroxynaphthalene component suggests possible applications in dye chemistry or as a ligand in coordination chemistry. Its well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship studies. The compound’s stability and solubility profile may be tailored for specific experimental or industrial applications. Further characterization is recommended to explore its full potential.
1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea structure
901762-40-1 structure
Product Name:1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea
CAS No:901762-40-1
MF:C18H15ClN2O2
MW:326.776903390884
CID:5059934
Update Time:2025-11-01

1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-yl) methyl)urea
    • 1-((4-CHLOROPHENYL)(2-HYDROXYNAPHTHALEN-1-YL)METHYL)UREA
    • 1-(4-Chloro-alpha-ureidobenzyl)-beta-naphthol
    • [(4-Chloro-phenyl)-(2-hydroxy-naphthalen-1-yl)-methyl]-urea
    • 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea
    • Inchi: 1S/C18H15ClN2O2/c19-13-8-5-12(6-9-13)17(21-18(20)23)16-14-4-2-1-3-11(14)7-10-15(16)22/h1-10,17,22H,(H3,20,21,23)
    • InChI Key: FOELPESAYUHRSG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=C(C=CC2C=CC=CC1=2)O)NC(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 412
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.4

1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM264822-1g
1-((3-(4-Chlorophenyl)-2-hydroxynaphthalen-1-yl)methyl)urea
901762-40-1 97%
1g
$626 2023-01-03
Chemenu
CM264822-1g
1-((3-(4-Chlorophenyl)-2-hydroxynaphthalen-1-yl)methyl)urea
901762-40-1 97%
1g
$626 2021-08-18
Ambeed
A841184-1g
1-((3-(4-Chlorophenyl)-2-hydroxynaphthalen-1-yl)methyl)urea
901762-40-1 97%
1g
$669.0 2025-04-15

Additional information on 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea

Comprehensive Overview of 1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea (CAS No. 901762-40-1)

1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea, with the CAS number 901762-40-1, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CNP-1 in scientific literature, is characterized by its distinct molecular structure and potential therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the study of CNP-1.

The molecular formula of CNP-1 is C17H14ClN2O3, and its molecular weight is approximately 333.75 g/mol. The compound features a urea group attached to a chlorophenyl and a hydroxynaphthalene moiety, which contributes to its unique pharmacological profile. The presence of these functional groups imparts specific chemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

In terms of physical properties, CNP-1 is a white crystalline solid with a melting point ranging from 205°C to 207°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for various experimental protocols and formulations in preclinical and clinical settings.

The biological activities of CNP-1 have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that CNP-1 can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, CNP-1 has also demonstrated significant antioxidant activity. Studies have revealed that it can scavenge free radicals and reduce oxidative stress, which is implicated in various pathological conditions including neurodegenerative diseases and cardiovascular disorders. The dual anti-inflammatory and antioxidant properties of CNP-1 make it a versatile compound with broad therapeutic potential.

In the realm of cancer research, CNP-1 has shown promising anticancer activity against several types of cancer cells. Preclinical studies have demonstrated its ability to induce apoptosis and inhibit cell proliferation in breast cancer, colon cancer, and leukemia cell lines. The mechanism underlying these effects involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The safety profile of CNP-1 has been evaluated through various toxicity studies. Acute and chronic toxicity tests have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea (CAS No. 901762-40-1) is a multifaceted compound with significant potential for therapeutic applications. Its unique chemical structure confers anti-inflammatory, antioxidant, and anticancer properties, making it an attractive candidate for further development in drug discovery and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medicinal chemistry and pharmaceutical science.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.